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Compound of Interest

(2-Methyl-1,3-dioxolan-2-
Compound Name:
yl)acetate

Cat. No.: B12347021

Get Quote

\ J

Primary Compound: Ethyl (2-methyl-1,3-dioxolan-2-yl)acetate (CAS: 6413-10-1) Related
Scaffold: 2-(2-Methyl-1,3-dioxolan-2-yl)acetic acid (CAS: 5735-97-7)[1]

Introduction & Core Utility

The (2-methyl-1,3-dioxolan-2-yl)acetate moiety represents a protected

-keto ester. By masking the ketone of acetoacetate as a 1,3-dioxolane (ketal), researchers can
perform chemoselective transformations on the ester group—such as reduction, hydrolysis, or
Grignard addition—without affecting the ketone. This orthogonality makes it a critical
intermediate in the synthesis of polyfunctional pharmaceutical scaffolds, fragrances, and chiral
synthons.

Key Chemical Identities
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Compound CAS Number Molecular Weight Role

Ethyl (2-methyl-1,3- Primary Building Block
] 6413-10-1 174.19 g/mol

dioxolan-2-yl)acetate / Fragrance

2-(2-Methyl-1,3- . .
Carboxylic Acid

dioxolan-2-yl)acetic 5735-97-7 146.14 g/mol
) Scaffold
acid
Methyl (2-methyl-1,3- .
56446-60-7 160.17 g/mol Methyl Ester Variant

dioxolan-2-yl)acetate

Physicochemical Properties

The ethyl ester (Fructone) is the most characterized derivative. It is a lipophilic liquid with

significant stability under basic conditions, but it is sensitive to agueous acids.

Physical Data (Ethyl Ester)[6][7]

Appearance: Colorless to pale yellow liquid.

Odor: Fruity, apple-like, woody (commercial name: Fructone).[2][3]

Boiling Point: 90-99 °C at reduced pressure (approx. 12 mmHg); ~230 °C at atm
(extrapolated).

Density: 1.082 g/mL at 25 °C.

Refractive Index (

): 1.431 — 1.435.[2]

Solubility: Miscible with ethanol, propylene glycol, and organic solvents. Solubility in water is
approx. 125 g/L (20 °C), higher than typical esters due to the hydrophilic dioxolane ring.

LogP: ~0.8 (Lipophilic, suitable for membrane permeability studies).

Spectral Signatures (Diagnostic)[5]
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« HNMR (CDCI
):
o 1.25 (t, 3H, ester CH

)

o 1.45 (s, 3H, ketal CH

)
o 2.65 (s, 2H,
-CH
)
o 3.95-4.05 (m, 4H, dioxolane CH

CH

)

o 4.15 (q, 2H, ester CH

)

e |IR Spectrum:
o 1735 cm

: Strong C=0 stretch (ester).

o 1050-1200 cm

: C-O-C stretching (dioxolane/ether).

o Absence: No ketone C=0 stretch (typically ~1715 cm

for acetoacetate), confirming successful protection.

Synthesis & Production
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The standard synthesis involves the acid-catalyzed acetalization of ethyl acetoacetate with
ethylene glycol. The removal of water is thermodynamic critical to drive the equilibrium forward.

Protocol 1: Synthesis of Ethyl (2-methyl-1,3-dioxolan-2-
yl)acetate

Mechanism: Acid-catalyzed nucleophilic addition of diol to ketone, followed by cyclization.
Reagents:

o Ethyl acetoacetate (1.0 eq)

e Ethylene glycol (1.2 - 1.5 eq)

» -Toluenesulfonic acid (
-TsOH) (0.01 — 0.05 eq)

¢ Solvent: Toluene or Benzene (for azeotropic water removal)
Step-by-Step Methodology:

e Setup: Equip a round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped
with a reflux condenser.

o Charging: Add ethyl acetoacetate (e.g., 130 g, 1.0 mol), ethylene glycol (93 g, 1.5 mol),

-TsOH (1.9 g, 10 mmol), and toluene (500 mL).

» Reflux: Heat the mixture to vigorous reflux. Water will separate in the Dean-Stark trap.[2]

¢ Monitoring: Continue reflux until water evolution ceases (typically 4-6 hours). Theoretical
water yield is 18 mL per mole.

o Workup: Cool the mixture to room temperature. Wash with saturated NaHCO

(2 x 100 mL) to neutralize the catalyst and remove unreacted acid. Wash with brine (100
mL).
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 Purification: Dry the organic layer over anhydrous MgSO

, filter, and concentrate under reduced pressure.

« Distillation: Distill the residue under vacuum (bp ~95 °C @ 12 mmHg) to obtain the pure

ketal.

Visualizing the Synthesis Pathway:

Ethyl Acetoacetate
(Beta-Keto Ester)

B Reflux w/ Dean-Stark -H20
(Water Removal)
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Toluene

Ethyl (2-methyl-1,3-dioxolan-2-yl)acetate
(Protected Ketal)

Click to download full resolution via product page

Caption: Acid-catalyzed ketalization of ethyl acetoacetate using a Dean-Stark apparatus.

Reactivity & Applications in Drug Design

The utility of this molecule lies in its divergent reactivity. The ketal group is stable to bases,

nucleophiles, and reducing agents, allowing selective manipulation of the ester.

A. Chemoselective Reduction

The ester can be reduced to an alcohol or aldehyde without reducing the ketone (which is

protected).

e Reagent: Lithium Aluminum Hydride (LAH) or DIBAL-H.

e Product: 2-(2-Methyl-1,3-dioxolan-2-yl)ethanol (Alcohol).[4]

« Significance: This alcohol is a precursor to phosphonium salts (Wittig reagents) or can be

converted to a halide for alkylation, effectively extending the carbon chain of a ketone.

B. Hydrolysis (Deprotection)
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e Condition: Aqueous acid (e.g., HCI, AcCOH/H

O) or trans-acetalization (Acetone/
-TsOH).
e Outcome: Removal of the dioxolane ring restores the ketone.

o Self-Validating Check: The disappearance of the NMR signal at

3.9-4.0 (dioxolane protons) indicates complete deprotection.

C. Alpha-Alkylation

While the ketal is stable, the

-protons (between the ketal and ester) are less acidic than in the parent acetoacetate.
However, strong bases (LDA) can still generate the enolate for alkylation, though steric
hindrance from the dioxolane ring may dictate stereochemistry.

Protocol 2: Chemoselective Reduction to Alcohol

o Preparation: Dissolve Ethyl (2-methyl-1,3-dioxolan-2-yl)acetate (10 mmol) in anhydrous
THF (30 mL) under Argon.

e Reduction: Cool to 0 °C. Add LAH (0.5 eq, 5 mmol - Note: 0.5 mol LAH provides 2 mol
hydride, sufficient for ester to alcohol) portion-wise.

e Reaction: Stirat 0 °C for 1 h, then warm to RT for 2 h.
e Quench: Careful Fieser workup (Water, 15% NaOH, Water).
¢ Result: 2-(2-Methyl-1,3-dioxolan-2-yl)ethanol.

Visualizing Reactivity Flow:
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Caption: Divergent synthetic pathways available from the protected ester scaffold.

Safety & Handling

e Hazards: Combustible liquid (Flash point ~93 °C).[2] May cause skin and eye irritation.[5][6]

» Storage: Store in a cool, dry place. The ketal is sensitive to moisture over long periods (slow
hydrolysis). Store under inert gas if high purity is required for organometallic reactions.

o Toxicity: Generally low toxicity (used in fragrances), but should be handled as a standard
laboratory chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
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dioxolan-2-yl-acetate-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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